Methyl Z-L-Alaninamide
Overview
Description
Methyl Z-L-Alaninamide is a chemical compound with the CAS Number: 33628-84-1 and a molecular weight of 236.27 . It is a solid substance stored at room temperature .
Synthesis Analysis
The synthesis of Methyl Z-L-Alaninamide involves complex chemical processes. One such process involves the use of Marfey’s reagent (1-fluoro-2,4-dinitrophenyl-5-L-alaninamide, FDAA) as a chiral derivatization reagent to determine amino acid stereochemistry .Chemical Reactions Analysis
Methyl Z-L-Alaninamide is involved in complex chemical reactions. For instance, it is used in the pre-column derivatization of amino acids for high-performance liquid chromatography (RP-HPLC), a preferred method for quantitative amino acid analysis .Physical And Chemical Properties Analysis
Methyl Z-L-Alaninamide is a solid substance with a melting point of 114.0-115.0°C .Scientific Research Applications
- Poly[(N-acryloyl glycinamide)-co-(N-acryloyl l-alaninamide)] is a copolymer synthesized by free radical polymerization of mixtures of N-acryloyl glycinamide and its analog, optically active N-acryloyl l-alaninamide . These copolymers form highly swollen hydrogels in the presence of water.
- Applications: These hydrogels can be used for sustained drug delivery due to their ability to encapsulate hydrophilic and hydrophobic drugs. For instance, they have been studied with Methylene Blue and Risperidone .
- N α-(2,4-dinitro-5-fluorophenyl)-L-alaninamide (FDAA) derivatization combined with trapped ion mobility spectrometry-mass spectrometry (TIMS-MS) enables simultaneous separation of 19 pairs of chiral proteinogenic amino acids .
Hydrogel Formation and Drug Delivery
Chiral Amino Acid Analysis
Analgesic Effects on Neuropathic Pain
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Methyl Z-L-Alaninamide primarily targets the Chymotrypsin-like elastase family member 1 . This enzyme plays a crucial role in various biological processes, including protein degradation and regulation of certain signaling pathways.
Mode of Action
It is known to interact with its target enzyme, potentially altering its activity and resulting in changes at the molecular level .
Result of Action
Its interaction with the Chymotrypsin-like elastase family member 1 suggests it may have effects on protein degradation and signal transduction
Action Environment
Factors such as pH, temperature, and presence of other molecules could potentially affect its action .
properties
IUPAC Name |
benzyl N-[(2S)-1-(methylamino)-1-oxopropan-2-yl]carbamate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O3/c1-9(11(15)13-2)14-12(16)17-8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H,13,15)(H,14,16)/t9-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OGLOMKXQVPOBEP-VIFPVBQESA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC)NC(=O)OCC1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)NC)NC(=O)OCC1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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